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Compound of Interest

Compound Name: 4-Propylbenzoic acid

Cat. No.: B1360256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for 4-Propylbenzoic acid (CAS No. 2438-05-3). The information is compiled to assist

laboratory personnel in minimizing exposure risks and ensuring safe operational procedures.

This document includes a summary of physicochemical properties, hazard classifications,

personal protective equipment (PPE) recommendations, and detailed experimental protocols

for assessing chemical safety.

Physicochemical and Toxicological Data Summary
The following tables summarize the key physicochemical properties and GHS hazard

classifications for 4-Propylbenzoic acid.

Table 1: Physicochemical Properties of 4-Propylbenzoic Acid
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Property Value

Molecular Formula C₁₀H₁₂O₂

Molecular Weight 164.20 g/mol

Appearance White to yellow crystalline powder or needles

Melting Point 142-144 °C

Boiling Point 288.61 °C (estimate)

Flash Point 133.4 ± 16.2 °C

Solubility
Sparingly soluble in water; soluble in ethanol,

acetone, and diethyl ether.[1]

Vapor Pressure 0.00134 mmHg at 25°C

Table 2: GHS Hazard Classification

Hazard Class Hazard Category GHS Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[2]

[3]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[2]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation.[2]

Data aggregated from multiple sources. Percentages indicate the proportion of notifications to

the ECHA C&L Inventory that include the specified hazard statement.[2]

Hazard Identification and Handling Precautions
4-Propylbenzoic acid is classified as an irritant to the skin, eyes, and respiratory system.[2]

Prolonged or repeated contact may cause redness and pain.[1] Inhalation of dust can lead to

respiratory discomfort.[1]
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Personal Protective Equipment (PPE)
To minimize exposure, the following PPE is mandatory when handling 4-Propylbenzoic acid:

Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat, long-sleeved shirt, and trousers. Ensure that skin

is not exposed.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation is experienced.[4] Work in a well-

ventilated area, preferably under a chemical fume hood.[5]

Engineering Controls
Ensure that eyewash stations and safety showers are readily accessible and in close proximity

to the workstation.[4] Use only in a well-ventilated area, such as a chemical fume hood, to

avoid inhalation of dust.[5]

First-Aid Measures
After Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least

15 minutes.[4] Seek immediate medical attention.[4]

After Skin Contact: Wash off immediately with plenty of soap and water for at least 15

minutes.[4] If skin irritation persists, consult a physician.[4]

After Inhalation: Move the exposed person to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical attention.

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.

Experimental Protocols for Safety Assessment
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While specific toxicological studies for 4-Propylbenzoic acid are limited, the following are

detailed methodologies for key experiments that would be conducted to determine its safety

profile, based on OECD guidelines.

Acute Oral Toxicity - Up-and-Down Procedure (Based on
OECD Guideline 425)
This method is used to estimate the acute oral toxicity (LD50) of a substance.

Methodology:

Animal Model: Typically, female Sprague-Dawley rats are used.

Housing and Fasting: Animals are housed in standard conditions and fasted (food, but not

water) for 12 hours prior to dosing.

Dose Administration: A limit test is initiated with a single animal at a dose of 2000 mg/kg

body weight. The test substance is administered orally via gavage.

Observation: The animal is observed continuously for the first 30 minutes, then periodically

for the next 24 hours, with special attention during the first 4 hours. Observations continue

for a total of 14 days.

Sequential Dosing: If the first animal survives, four additional animals are dosed sequentially

at the same level. If the first animal dies, the dose for the next animal is lowered. This up-

and-down method continues until the LD50 can be estimated with a specified level of

confidence.

Parameters Monitored: Observations include changes in skin, fur, eyes, mucous

membranes, respiratory, circulatory, autonomic and central nervous systems, and

somatomotor activity and behavior pattern. Body weight is recorded weekly. At the end of the

study, a gross necropsy is performed.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (Based on OECD Guideline 439)
This in vitro method assesses the potential of a substance to cause skin irritation.
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Methodology:

Test System: A reconstructed human epidermis model (e.g., EpiDerm™, EpiSkin™) is used.

This is a three-dimensional model that mimics the biochemical and physiological properties

of the upper parts of the human skin.

Application of Test Substance: A small amount of the solid 4-Propylbenzoic acid is applied

topically to the surface of the epidermis tissue.

Exposure and Incubation: The tissue is exposed to the test substance for a defined period

(e.g., 60 minutes) at 37°C.

Viability Assessment: After exposure, the tissue is rinsed and incubated with MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide). Viable cells reduce the MTT to a blue

formazan salt, which is then extracted.

Data Analysis: The amount of formazan produced is measured spectrophotometrically. The

cell viability of the treated tissue is expressed as a percentage of the viability of the negative

control tissue. A substance is identified as an irritant if the mean tissue viability is reduced to

50% or less.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or corrosion.

Methodology:

Animal Model: Albino rabbits are typically used for this assay.

Dose Administration: A single dose of the test substance (e.g., 0.1 g of solid) is applied into

the conjunctival sac of one eye of the animal. The other eye serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The degree

of eye irritation is scored for the cornea (opacity), iris, and conjunctivae (redness, swelling,

discharge).
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Reversibility: The duration of the observation period can be extended to 21 days to assess

the reversibility of the observed effects.

Classification: The scores are used to classify the substance's irritation potential.

Visualized Workflow and Pathways
General Experimental Workflow for Safety Assessment
The following diagram illustrates a typical workflow for assessing the safety of a chemical like

4-Propylbenzoic acid.

Initial Assessment
In Vitro Testing In Vivo Testing (if necessary)

Hazard Classification & Risk Assessment
Physicochemical
Characterization Skin Irritation

(OECD 439)

In Silico
Toxicology Prediction Eye Irritation

(e.g., BCOP)

Acute Oral Toxicity
(OECD 425)
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Skin/Eye Irritation
(OECD 404/405)

If positive

GHS Classification Safety Data Sheet
(SDS) Generation

Click to download full resolution via product page

Caption: A stepwise workflow for chemical safety assessment.

Generalized Signaling Pathway for Skin Irritation
While the specific molecular pathways for 4-Propylbenzoic acid-induced skin irritation have

not been elucidated, the following diagram illustrates a generalized inflammatory response

pathway common to many chemical irritants.
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Caption: A generalized pathway of chemical-induced skin irritation.
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Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety data sheet. Users should always consult the most current Safety Data Sheet

(SDS) provided by the manufacturer before handling 4-Propylbenzoic acid and adhere to all

institutional and regulatory safety guidelines. The toxicological properties of this compound

have not been fully investigated.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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